N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-(5-tert-butyl-2-hydroxyphenyl)-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C19H24N2O2S/c1-5-23-15-9-7-14(8-10-15)20-18(24)21-16-12-13(19(2,3)4)6-11-17(16)22/h6-12,22H,5H2,1-4H3,(H2,20,21,24)
• InChI Key: ZZVPROISVKWWSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)C(C)(C)C)O
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea, also known as TBET, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea exerts its effects through various mechanisms, including the inhibition of reactive oxygen species and the activation of antioxidant enzymes. It has also been shown to modulate various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of inflammation and oxidative stress, the modulation of immune responses, and the enhancement of cell survival. It has also been shown to have potential as a neuroprotective agent, as it can protect against neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has several advantages for lab experiments, including its high purity and stability, as well as its relatively low toxicity. However, it also has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several potential future directions for N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea research, including the development of novel N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea derivatives with improved properties, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its applications in agriculture and environmental science. Additionally, further studies are needed to elucidate the precise mechanisms underlying N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea's effects and to optimize its use in lab experiments.

Scientific Research Applications

N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as arthritis and cancer. In agriculture, N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has been studied for its ability to enhance plant growth and resistance to pests and diseases. In environmental science, N-(5-tert-butyl-2-hydroxyphenyl)-N'-(4-ethoxyphenyl)thiourea has been shown to have potential as a water treatment agent, as it can effectively remove heavy metals from contaminated water.